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Compound of Interest

Compound Name: Methuosis inducer 1

Cat. No.: B8088279

Get Quote

Executive Summary
Methuosis Inducer 1 (chemically known as MIPP) is a potent indole-based chalcone

derivative that triggers methuosis, a unique form of non-apoptotic cell death characterized by

catastrophic accumulation of cytoplasmic vacuoles.[1][2] Unlike apoptosis, which yields

condensed cell corpses, methuosis results in cell rupture and lysis.[2][3]

Critical Safety Directive: While MIPP is not classified as a volatile toxin, its mechanism involves

profound disruption of endosomal trafficking at micromolar concentrations. Strict adherence to

Personal Protective Equipment (PPE) and containment protocols is required to prevent

accidental mucosal absorption or inhalation of particulates, which could theoretically trigger

cytotoxic vacuolization in exposed tissues.

Compound Profile & Mechanism
To handle MIPP safely, one must understand its biological potency. It is not merely a "toxic"

chemical; it is a specific dysregulator of cellular drinking (macropinosytosis).
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Property Details

Common Name Methuosis Inducer 1 (MIPP)

Chemical Name
3-(2-methyl-1H-indol-3-yl)-1-(4-pyridinyl)-2-

propen-1-one

CAS Number 2240205-30-3

Molecular Weight ~262.3 g/mol

Physical State Yellow to Orange Crystalline Solid

Solubility
Soluble in DMSO (>10 mg/mL); Poorly soluble

in water

Storage -20°C (Desiccated, Dark)

Biological Mechanism of Action
MIPP induces death by "choking" the cell with its own macropinosomes.

Entry: MIPP enters the cell and stimulates macropinocytosis (bulk fluid uptake).[1]

Blockade: It reduces levels of active Rab5 (early endosome marker) and prematurely recruits

Rab7 (late endosome marker).[1][2]

Accumulation: These "confused" vesicles cannot fuse with lysosomes for degradation.

Instead, they undergo homotypic fusion, creating giant, fluid-filled vacuoles that displace

organelles and eventually rupture the plasma membrane.
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Figure 1: Mechanism of MIPP-induced methuosis.[1][2][4] The compound uncouples the

endosomal recycling pathway, leading to fatal vacuolization.[2]

Risk Assessment & PPE Matrix
The primary risk is inhalation of dry powder during weighing and dermal absorption of DMSO

stocks. DMSO is a permeation enhancer, meaning it can carry dissolved MIPP directly through

the skin and into the bloodstream.

PPE Requirements by Operation
Operation Respiratory Dermal (Hands) Eye/Face Body

Weighing

Powder

N95/P95

Respirator (or

Fume Hood)

Double Nitrile

Gloves (0.11mm

min)

Safety Goggles
Lab Coat +

Tyvek Sleeves

Solubilization

(DMSO)

Fume Hood

Required

Double Nitrile

(Change

immediately if

splashed)

Safety Goggles Lab Coat

Dilute Application
Surgical Mask

(Standard)

Single Nitrile

Gloves
Safety Glasses Lab Coat

Spill Cleanup
P100/N99

Respirator

Chemical

Resistant Utility

Gloves

Face Shield Tyvek Suit

Critical Note on Gloves: MIPP is hydrophobic. While nitrile provides good protection against the

solid, DMSO permeates nitrile rapidly. If a DMSO stock solution splashes on your glove,

remove and replace it immediately. Do not wait.

Operational Protocol: From Stock to Assay
This workflow ensures sterility and safety while maintaining compound stability.

Step 1: Stock Solution Preparation (10 mM)
Calculation: For 5 mg of MIPP (MW: 262.3 g/mol ), add 1.906 mL of anhydrous DMSO.
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Procedure:

Work inside a chemical fume hood.

Centrifuge the product vial briefly (500 x g, 1 min) to settle powder.

Add DMSO gently down the side of the vial.

Vortex for 30 seconds until fully dissolved (solution should be clear yellow/orange).

Aliquot immediately into amber glass or light-blocking microcentrifuge tubes (e.g., 50 µL

aliquots) to avoid freeze-thaw cycles.

Store at -20°C.

Step 2: Working Solution & Application
Dilution: Dilute the stock 1:1000 in culture media to achieve a 10 µM screening

concentration.

Control: Always run a Vehicle Control (DMSO 0.1%) to differentiate solvent toxicity from

methuosis.

Observation: Vacuolization is typically visible within 4–6 hours under phase-contrast

microscopy.

Step 3: Waste Disposal[6]
Liquid Waste: Collect all media and DMSO waste in a dedicated "Cytotoxic/Organic" waste

stream. Do not pour down the sink.

Solid Waste: Tips and tubes contacting MIPP must be incinerated or disposed of as

hazardous chemical waste.
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Figure 2: Step-by-step handling workflow for Methuosis Inducer 1.

Emergency Response
In Case of Exposure:

Skin Contact (DMSO solution): Wash with soap and copious water for 15 minutes. DMSO

carries the drug into the skin; speed is critical to minimize systemic absorption.

Eye Contact: Flush with eyewash station for 15 minutes. Seek medical attention.
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Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[5]

Spill Cleanup (Liquid):

Isolate the area.

Wear double gloves and a respirator.

Cover spill with absorbent pads.

Clean area with 70% ethanol followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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